Cas no 2955-62-6 (Methyl 4-oxohexanoate)

Methyl 4-oxohexanoate is a versatile ester compound characterized by its ketone and ester functional groups, making it valuable in organic synthesis and pharmaceutical applications. Its molecular structure (C7H12O3) provides reactivity for use as an intermediate in the production of fine chemicals, fragrances, and active pharmaceutical ingredients (APIs). The compound's balanced polarity and stability under standard conditions facilitate controlled reactions, such as condensation or reduction processes. Its liquid state at room temperature ensures ease of handling in laboratory and industrial settings. Methyl 4-oxohexanoate is particularly noted for its role in synthesizing gamma-lactones and other cyclic compounds, offering reliable performance in multi-step synthetic routes.

Methyl 4-oxohexanoate structure

Product Name:Methyl 4-oxohexanoate

CAS No:2955-62-6

MF:C₇H₁₂O₃

MW:144.168382644653

MDL:MFCD00069010

CID:1438763

PubChem ID:546293

Update Time:2025-05-19

Methyl 4-oxohexanoate Chemical and Physical Properties

Names and Identifiers

- Hexanoic acid, 4-oxo-, methyl ester
- methyl 4-oxohexanoate
- FOGHPENQGFYWSI-UHFFFAOYSA-N
- Methyl homolevulinate
- methyl 4-oxo-hexanoate
- 4-oxo-hexanoic acid methyl ester
- D92982
- AKOS010909587
- SY270772
- DTXSID70338089
- 2955-62-6
- DA-19978
- AS-62083
- AMY30255
- MFCD00069010
- CAA95562
- SCHEMBL765093
- Methyl 4-oxohexanoate
- MDL： MFCD00069010
- Inchi： 1S/C7H12O3/c1-3-6(8)4-5-7(9)10-2/h3-5H2,1-2H3
- InChI Key： FOGHPENQGFYWSI-UHFFFAOYSA-N
- SMILES： O(C)C(CCC(CC)=O)=O

Computed Properties

Exact Mass: 144.07866
Monoisotopic Mass: 144.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 5
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 43.4

Experimental Properties

PSA: 43.37

Methyl 4-oxohexanoate Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M908377-250mg	Methyl 4-Oxohexanoate	2955-62-6	95%	250mg	￥242.00	2022-01-10
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